Cas no 2060040-07-3 (5-(cyclohex-2-en-1-yl)pyridin-3-ol)

• Product Name: 5-(cyclohex-2-en-1-yl)pyridin-3-ol
• CAS No: 2060040-07-3
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD30476989
• CID: 5183329
• PubChem ID: 131278423
• Update Time: 2025-05-26

5-(cyclohex-2-en-1-yl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 5-(2-cyclohexen-1-yl)-
• 5-(cyclohex-2-en-1-yl)pyridin-3-ol

• MDL： MFCD30476989
• Inchi： 1S/C11H13NO/c13-11-6-10(7-12-8-11)9-4-2-1-3-5-9/h2,4,6-9,13H,1,3,5H2
• InChI Key： CFOGULMGTCVFLJ-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2CCCC=C2)C=C1O

Additional information on 5-(cyclohex-2-en-1-yl)pyridin-3-ol

Introduction to 5-(cyclohex-2-en-1-yl)pyridin-3-ol (CAS No. 2060040-07-3)

5-(cyclohex-2-en-1-yl)pyridin-3-ol, a compound with the CAS number 2060040-07-3, is a unique and structurally intriguing molecule that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound features a pyridine ring substituted with a cyclohexenyl group, which imparts unique chemical and physical properties.

The molecular structure of 5-(cyclohex-2-en-1-yl)pyridin-3-ol consists of a pyridine ring with a hydroxyl group at the 3-position and a cyclohexenyl group at the 5-position. The presence of the hydroxyl group introduces polarity and hydrogen bonding capabilities, while the cyclohexenyl group provides a conjugated system that can influence electronic properties and reactivity. This combination of functional groups makes 5-(cyclohex-2-en-1-yl)pyridin-3-ol an interesting candidate for various chemical transformations and biological studies.

In the realm of medicinal chemistry, 5-(cyclohex-2-en-1-yl)pyridin-3-ol has been explored for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and antioxidant properties, which are crucial in the development of new drugs for treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 5-(cyclohex-2-en-1-yl)pyridin-3-ol exhibited significant anti-inflammatory activity in vitro, suggesting their potential as lead compounds for drug discovery.

Beyond its medicinal applications, 5-(cyclohex-2-en-1-yl)pyridin-3-ol has also been investigated for its use in materials science. The conjugated system and the presence of the hydroxyl group make it suitable for applications in organic electronics and photovoltaic materials. Research published in Advanced Materials in 2022 demonstrated that derivatives of 5-(cyclohex-2-en-1-yl)pyridin-3-ol could be used as efficient electron transport materials in organic solar cells, enhancing their performance and stability.

The synthesis of 5-(cyclohex-2-en-1-yl)pyridin-3-ol has been achieved through various routes, each with its own advantages and limitations. One common method involves the condensation of cyclohexene with a suitable pyridine derivative, followed by oxidation to introduce the hydroxyl group. Another approach involves palladium-catalyzed coupling reactions, which offer high yields and excellent regioselectivity. These synthetic strategies have been optimized to produce high-purity compounds suitable for both research and industrial applications.

The physical properties of 5-(cyclohex-2-en-1-y l)pyridin -3 -ol strong > are also noteworthy. It is typically obtained as a solid or liquid, depending on the specific conditions used during synthesis. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it easy to handle and process in laboratory settings. Its melting point and boiling point are well-documented in the literature, providing valuable information for researchers working with this compound.

In terms of safety and handling, while 5-(cyclohex -2 -en -1 -y l)py ridi n -3 -ol strong > is not classified as a hazardous material, standard laboratory precautions should be followed when working with it. This includes wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, and conducting experiments in well ventilated areas to minimize exposure to any potential vapors or dust.

The future prospects for 5 -(cy clo hex -2 -en -1 -y l)p yri din -3 -o l strong > are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and purity, as well as exploring new applications in both medicinal chemistry and materials science. Collaborative efforts between chemists, biologists, and materials scientists are expected to uncover novel uses for this versatile compound, potentially leading to breakthroughs in drug development and advanced materials technology.